methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate
Overview
Description
Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate is a chemical compound that belongs to the phenothiazine family. This compound has been studied for its potential use in various scientific research applications due to its unique properties.
Scientific Research Applications
Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate has been studied for its potential use in various scientific research applications such as:
1. Antimicrobial Activity: Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate has been found to exhibit antimicrobial activity against various microorganisms such as bacteria, fungi, and viruses.
2. Anticancer Activity: Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate has been studied for its potential use as an anticancer agent. It has been found to inhibit the growth of cancer cells in vitro and in vivo.
3. Antioxidant Activity: Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate has been found to exhibit antioxidant activity. It has been shown to scavenge free radicals and protect cells from oxidative damage.
Mechanism of Action
Further studies are needed to fully understand the mechanism of action of methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate.
3. Development of Anticancer Therapeutics: Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate could be further studied for its potential use as an anticancer therapeutic.
4. Exploration of Other Biological Activities: Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate could be explored for other potential biological activities, such as anti-inflammatory or neuroprotective effects.
Conclusion:
Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate is a chemical compound that has been studied for its potential use in various scientific research applications. Its unique properties make it a versatile compound that could be used in the development of novel therapeutics. Further studies are needed to fully understand its mechanism of action and potential future directions for scientific research.
Advantages and Limitations for Lab Experiments
Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate has several advantages and limitations for lab experiments. Some of the advantages include:
1. Low Cost: Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate is relatively inexpensive and can be easily synthesized in the lab.
2. Versatility: Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate can be used in a variety of scientific research applications.
Some of the limitations include:
1. Limited Solubility: Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate has limited solubility in aqueous solutions, which can make it difficult to work with in some experiments.
2. Lack of Specificity: Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate may lack specificity for certain targets, which can make it less useful in some experiments.
Future Directions
Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate has several potential future directions for scientific research. Some of these include:
1. Development of Novel Antimicrobial Agents: Methyl 4-oxo-2,3,4,10-tetrahydro-1H-phenothiazine-7-carboxylate could be used as a lead compound for the development of novel antimicrobial agents.
2. Study of
properties
IUPAC Name |
methyl 6-oxo-7,8,9,10-tetrahydrophenothiazine-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO3S/c1-18-14(17)8-5-6-9-12(7-8)19-13-10(15-9)3-2-4-11(13)16/h5-7,15H,2-4H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOMACXCNXXRYFX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)NC3=C(S2)C(=O)CCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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